477-43-0

Dehydrocostus lactone

In Stock

• CAS RN:
• 477-43-0

• Formula:
• C15H18O2

• InChI:
• InChI=1S/C15H18O2/c1-8-4-7-12-10(3)15(16)17-14(12)13-9(2)5-6-11(8)13/h11-14H,1-7H2/t11-,12-,13-,14-/m0/s1

• InChIKey:
• NETSQGRTUNRXEO-XUXIUFHCSA-N

• Cell proliferation inhibitor, induces cell cycle arrest and apoptosis. Inhibits NO synthase and TNF-α in LPS-activated macrophages. Cytotoxic T lymphocyte inhibitor in vitro (IC50 = 10 μM). Guaianolide. Immunomodulator and antitumor agent. Active in vivo and in vitro.
  Dehydrocostus lactone is a natural sesquiterpene first isolated from costus root, which is used in traditional medicine. Dehydrocostus lactone has diverse anti-cancer properties in cells and animal models, causing cell cycle arrest, inducing apoptosis, diminishing multidrug resistance, and suppressing angiogenesis in cancer cells. It also has anti-inflammatory actions in cells, including the inhibition of signaling through STAT1 and STAT3.5,6
  Dehydrocostus lactone is an organic heterotricyclic compound and guaianolide sesquiterpene lactone that is acrylic acid which is substituted at position 2 by a 4-hy...

1-(Benzhydrylamino)-3-chloropropan-2-ol

In Stock

• CAS RN:
• 63477-43-0

• Formula:
• C16H18ClNO

• InChI:
• InChI=1S/C16H18ClNO/c17-11-15(19)12-18-16(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10,15-16,18-19H,11-12H2

• InChIKey:
• PHDKURQHOBPQTI-UHFFFAOYSA-N

• 1-(Benzhydrylamino)-3-chloropropan-2-ol is a useful research compound. Its molecular formula is C16H18ClNO and its molecular weight is 275.77 g/mol. The purity is usually 95%.

Disomotide

Usually In Stock

• CAS RN:
• 181477-43-0

• Formula:
• C47H74N10O14S

• InChI:
• InChI=1S/C47H74N10O14S/c1-8-26(6)36(49)45(68)51-29(18-20-72-7)39(62)52-31(22-35(60)61)42(65)50-28(16-17-34(48)59)40(63)55-37(24(2)3)46(69)57-19-12-15-33(57)44(67)53-30(21-27-13-10-9-11-14-27)41(64)54-32(23-58)43(66)56-38(25(4)5)47(70)71/h9-11,13-14,24-26,28-33,36-38,58H,8,12,15-23,49H2,1-7H3,(H2,48,59)(H,50,65)(H,51,68)(H,52,62)(H,53,67)(H,54,64)(H,55,63)(H,56,66)(H,60,61)(H,70,71)/t26-,28-,29-,30-,31-,32-,33-,36-,37-,38-/m0/s1

• InChIKey:
• UPAAMXOKAPRPQG-BBXCZNCNSA-N

• Disomotide, also known as G-209-2M;  MPS-22;  G-2092M, is an oligopeptide for the treatment of melanoma.

3,6,9-Trimethylidene-3a,4,5,6a,7,8,9a,9b-octahydroazuleno[4,5-b]furan-2-one

• CAS RN:
• 16836-47-8; 477-43-0; 74299-48-2

• Formula:
• C15H18O2

• InChI:
• InChI=1S/C15H18O2/c1-8-4-7-12-10(3)15(16)17-14(12)13-9(2)5-6-11(8)13/h11-14H,1-7H2

• InChIKey:
• NETSQGRTUNRXEO-UHFFFAOYSA-N

• 3,6,9-Trimethylidene-3a,4,5,6a,7,8,9a,9b-octahydroazuleno[4,5-b]furan-2-one is a sesquiterpene lactone.
  3,6,9-Trimethylidene-3a,4,5,6a,7,8,9a,9b-octahydroazuleno[4,5-b]furan-2-one is a natural product found in Cirsium carolinianum, Laurus nobilis, and other organisms with data available.